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Compound of Interest

Compound Name: Lanthanum Carbonate

Cat. No.: B10761190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure analysis of

lanthanum carbonate, a critical phosphate binder in the management of hyperphosphatemia.

The document details the crystallographic parameters of its common hydrated form, outlines

the experimental protocols for its characterization, and illustrates its mechanism of action.

Crystal Structure Data
Lanthanum carbonate predominantly exists as a hydrated crystalline solid. The most

extensively studied form is the octahydrate (La₂(CO₃)₃·8H₂O). The crystal structure of

lanthanum carbonate octahydrate has been determined to be orthorhombic.[1][2]

Crystallographic Data for Lanthanum Carbonate
Octahydrate
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Parameter Value Reference

Crystal System Orthorhombic [1][2]

Space Group Pccn [1][2]

a 8.984 ± 0.004 Å

b 9.580 ± 0.004 Å

c 17.00 ± 0.01 Å

Formula Units (Z) 4

Density (observed) 2.72 ± 0.01 g cm⁻³ at 26°C

Density (calculated) 2.732 g cm⁻³

The structure of La₂(CO₃)₃·8H₂O is characterized as an irregular layer type. The layers are

formed by alternating rows of carbonate ions and lanthanum metal ions. The lanthanum ions

are found in two distinct ten-coordinate polyhedra, with coordination sites occupied by both

water molecules and carbonate ions, which act as bidentate and unidentate ligands. Notably,

one-fourth of the water molecules are not directly bound to the metal ions but are situated

between these layers, contributing to the overall structure through hydrogen bonding. The

average La-O bond length is 2.61 Å, with individual bond distances ranging from 2.52 to 2.74

Å.

Other Hydrated Forms and Related Phases
Lanthanum carbonate can exist in various states of hydration, with the general formula

La₂(CO₃)₃·xH₂O, where x can range from 0 to 10.[3] A common form for pharmaceutical

applications has an average x value between 3 and 5.[3][4] The level of hydration can be

determined using techniques such as Thermogravimetric Analysis (TGA) and Powder X-ray

Diffraction (PXRD).[3]

During synthesis or under certain conditions, lanthanum hydroxycarbonate (LaCO₃OH) can

form as an impurity.[3][5] This impurity exists in at least two different polymorphic forms (Form I

and Form II), each with a distinct X-ray powder diffraction pattern.[3]
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Experimental Protocols
The characterization of lanthanum carbonate's crystal structure and the quantification of its

various phases rely on several key analytical techniques.

Powder X-ray Diffraction (PXRD)
PXRD is a fundamental technique for the characterization of lanthanum carbonate and its

related phases.[1]

Instrumentation: A typical setup involves a powder diffractometer equipped with a

goniometer, a copper anode X-ray tube, and a detector. An example is the PANalytical X'Pert

PRO diffractometer with an X'celerator detector.[1]

Data Collection Parameters:

X-ray Source: Cu Kα radiation (λ = 1.5418 Å).

Tube Voltage: 40 kV.[1]

Tube Current: 30 mA.[1]

Scan Range (2θ): 2° to 80°.[1]

Scan Step Size: 0.03°.[1]

Sample Preparation: Single crystals for analysis should be coated (e.g., with Canada

balsam) to prevent water loss during data collection. For powder analysis, the sample is

typically ground to a fine powder.

Rietveld Refinement
Rietveld refinement is a powerful method used for the quantitative analysis of crystalline

phases in a mixture directly from their powder diffraction patterns.[3][6] It is particularly useful

for determining the concentration of impurities, such as lanthanum hydroxycarbonate, in a

lanthanum carbonate sample.[3]
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Principle: The method involves a least-squares refinement of a calculated powder diffraction

pattern to match the experimentally observed pattern. The calculated pattern is generated

based on the crystal structure models of all phases present in the sample.

Application:

Obtain a high-quality PXRD pattern of the lanthanum carbonate sample.

Obtain reference PXRD patterns for pure samples of the expected phases (e.g.,

lanthanum carbonate tetrahydrate, lanthanum hydroxycarbonate Form I, and Form II).

Perform a Rietveld analysis using specialized software (e.g., MAUD).[7] The analysis fits

the full diffraction pattern to determine parameters such as lattice parameters, atomic

positions, and the weight percentage of each phase.[6][7]

This analysis allows for the accurate quantification of the purity of the lanthanum
carbonate and the levels of any crystalline impurities.[3]

Thermogravimetric Analysis (TGA)
TGA is employed to study the thermal decomposition of lanthanum carbonate and to

determine its water content.[1]

Principle: TGA measures the change in mass of a sample as it is heated at a controlled rate

in a specific atmosphere.

Typical Experimental Conditions:

Sample Size: 10-15 mg.[1]

Temperature Range: 30°C to 900°C.[1]

Heating Rate: 10 °C/min.[1]

Atmosphere: Nitrogen or air, with a flow rate of, for example, 80 mL/min.[1]

Data Interpretation: The weight loss at different temperatures corresponds to the loss of

water molecules and the decomposition of carbonate to lanthanum dioxycarbonate and
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finally to lanthanum oxide.[1] For lanthanum carbonate octahydrate, the loss of eight water

molecules is observed up to about 350°C, followed by decarboxylation at higher

temperatures.[1]

Mechanism of Action: Phosphate Binding
Lanthanum carbonate's primary therapeutic function is as a phosphate binder in the

gastrointestinal tract to treat hyperphosphatemia.[8][9] This is a chemical process rather than a

complex biological signaling pathway. The mechanism is illustrated below.
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Caption: Phosphate binding mechanism of lanthanum carbonate.

The process begins with the oral administration of lanthanum carbonate. In the acidic

environment of the stomach, it dissociates to release lanthanum ions (La³⁺).[9] These highly

charged cations then bind with dietary phosphate ions (PO₄³⁻) present in the gastrointestinal

tract to form highly insoluble lanthanum phosphate (LaPO₄) complexes.[9] These insoluble

complexes are not absorbed into the bloodstream and are subsequently eliminated from the

body through fecal excretion.[9] This action effectively reduces the overall absorption of dietary

phosphate.

Thermal Decomposition Pathway
The thermal decomposition of lanthanum carbonate octahydrate follows a multi-step process,

which can be influenced by the surrounding atmosphere.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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